Cas no 1202411-39-9 (methyl trans-4-amino-1-methyl-cyclohexanecarboxylate;hydrochloride)

• Product Name: methyl trans-4-amino-1-methyl-cyclohexanecarboxylate;hydrochloride
• CAS No: 1202411-39-9
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• CID: 5098087
• PubChem ID: 67070201
• Update Time: 2026-03-02

methyl trans-4-amino-1-methyl-cyclohexanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-amino-1-methyl-, methyl ester, hydrochloride (1:1), trans-
• methyl trans-4-amino-1-methyl-cyclohexanecarboxylate;hydrochloride
• METHYL 4-AMINO-1-METHYL-CYCLOHEXANECARBOXYLATE HYDROCHLORIDE
• F89153
• Methyl cis-4-Amino-1-methyl-cyclohexanecarboxylate HCl
• 2940953-46-6
• Methyl 4-Amino-1-methyl-cyclohexanecarboxylate HCl
• Methyl cis-4-amino-1-methyl-cyclohexanecarboxylate hydrochloride
• MFCD34622172
• SCHEMBL1543212
• SCHEMBL1542907
• PS-16659
• METHYL TRANS-4-AMINO-1-METHYL-CYCLOHEXANECARBOXYLATE HYDROCHLORIDE
• methyl cis-4-amino-1-methyl-cyclohexanecarboxylate;hydrochloride
• F98094
• SCHEMBL1542905
• 1202411-38-8
• G14995
• 1202411-39-9
• Methyl cis-4-Amino-1-methylcyclohexanecarboxylate Hydrochloride
• SY343930
• Methyl 4-amino-1-methylcyclohexane-1-carboxylate hydrochloride
• Rel-methyl (1s,4s)-4-amino-1-methylcyclohexane-1-carboxylate hydrochloride

• Inchi： 1S/C9H17NO2.ClH/c1-9(8(11)12-2)5-3-7(10)4-6-9;/h7H,3-6,10H2,1-2H3;1H/t7-,9-;
• InChI Key： FCTFNYQBCMDTBK-FJAZHTGZSA-N
• SMILES： C([C@]1(CC[C@H](N)CC1)C)(=O)OC.Cl

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl trans-4-amino-1-methyl-cyclohexanecarboxylate;hydrochloride

Research Briefing on Methyl trans-4-amino-1-methyl-cyclohexanecarboxylate Hydrochloride (CAS: 1202411-39-9)

Methyl trans-4-amino-1-methyl-cyclohexanecarboxylate hydrochloride (CAS: 1202411-39-9) is a chemical compound of significant interest in the pharmaceutical and chemical biology fields. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound's unique structural features and biological activity make it a promising candidate for further investigation in drug development.

Recent studies have highlighted the role of methyl trans-4-amino-1-methyl-cyclohexanecarboxylate hydrochloride as a key intermediate in the synthesis of novel therapeutic agents. Its hydrochloride salt form enhances solubility and stability, which is crucial for pharmaceutical formulations. Researchers have explored its utility in the development of central nervous system (CNS) drugs, owing to its ability to modulate neurotransmitter systems. The compound's stereochemistry and functional groups contribute to its selective binding to biological targets, making it a valuable scaffold for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the compound's potential as a precursor for gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of methyl trans-4-amino-1-methyl-cyclohexanecarboxylate exhibited significant anxiolytic and anticonvulsant activities in preclinical models. These findings suggest its applicability in treating neurological disorders such as epilepsy and anxiety. The research also emphasized the importance of the trans-configuration in maintaining biological activity, as cis-isomers showed reduced efficacy.

Another area of interest is the compound's role in pain management. A recent patent application (WO2023056123) disclosed novel derivatives of methyl trans-4-amino-1-methyl-cyclohexanecarboxylate hydrochloride designed to target opioid receptors with reduced side effects. The patent highlights the compound's potential in developing non-addictive analgesics, addressing a critical need in pain therapeutics. The hydrochloride salt's improved bioavailability was noted as a key advantage in these formulations.

From a synthetic chemistry perspective, advancements in the production of methyl trans-4-amino-1-methyl-cyclohexanecarboxylate hydrochloride have been reported. A 2024 paper in Organic Process Research & Development described an optimized catalytic hydrogenation method for its synthesis, achieving higher yields and purity. This methodological improvement is expected to facilitate large-scale production, supporting further pharmacological studies and clinical trials.

In conclusion, methyl trans-4-amino-1-methyl-cyclohexanecarboxylate hydrochloride (CAS: 1202411-39-9) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Ongoing research continues to uncover its potential in CNS disorders, pain management, and other therapeutic areas. Future studies should focus on elucidating its mechanism of action and exploring its efficacy in clinical settings.